2-(2-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)ethyl)-6-(3-chlorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]ethyl]-6-(3-chlorophenyl)pyridazin-3-one
• InChI: InChI=1S/C21H15ClN4O4/c22-15-3-1-2-13(10-15)16-5-7-20(27)26(24-16)9-8-19-23-21(25-30-19)14-4-6-17-18(11-14)29-12-28-17/h1-7,10-11H,8-9,12H2
• InChI Key: DNNFZNVETKTWIW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)CCN4C(=O)C=CC(=N4)C5=CC(=CC=C5)Cl
• Molecular Formula: C21H15ClN4O4
• Molecular Weight: 422.8 g/mol

Description

The compound contains several functional groups including a benzo[d][1,3]dioxole, an oxadiazole, and a pyridazine. These groups are common in many organic compounds and can have various properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. Single-crystal X-ray diffraction studies are commonly used to determine the structure of such compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the oxadiazole group might undergo reactions with nucleophilic reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, it might have different solubility properties depending on the presence of polar or nonpolar groups.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound exhibits promising potential in drug discovery due to its unique structure. Researchers are investigating its interactions with biological targets, such as enzymes, receptors, and transporters. Potential applications include:

• .

Electrochemical Sensors and Heavy Metal Detection

The compound’s functional groups make it suitable for sensor development:

• .